1-Propanamine, 2-methyl-N-(phenylmethylene)-

• CAS No.: 6852-57-9
• Molecular Formula: C11H15N
• Molecular Weight: 161.24 g/mol
• IUPAC Name: N-(2-methylpropyl)-1-phenylmethanimine
• InChI: InChI=1S/C11H15N/c1-10(2)8-12-9-11-6-4-3-5-7-11/h3-7,9-10H,8H2,1-2H3
• InChI Key: ZZFNBVPVZOECOF-UHFFFAOYSA-N
• SMILES: CC(C)CN=CC1=CC=CC=C1

Description

1-Propanamine, 2-methyl-N-(phenylmethylene)- is a natural product found in Salinispora pacifica with data available.

Synthesis routes and methods

Procedure details

To a stirred solution of isobutylamine (49.7 ml, 500 mmol) in dry benzene (50 ml) was added benzaldehyde (50.8 ml, 500 mmol) over a period of 20 minutes. After three hours, the water layer was separated and the stirring of the benzene solution continued overnight. Again the separated water layer was discarded. The benzene layer after further dilution with dry benzene (150 ml) was dried over a minimum amount of magnesium sulfate. After concentrating the dried benzene solution, the residue was distilled in vacuo, yielding 72.1 g of compound, boiling point 46°-48° C. at 0.1 mm of Hg.